Cas no 873006-03-2 (Benzenemethanol, 2-iodo-a-methyl-4-(trifluoromethyl)-)

• Product Name: Benzenemethanol, 2-iodo-a-methyl-4-(trifluoromethyl)-
• CAS No: 873006-03-2
• MF: C₉H₈F₃IO
• MW: 316.058905601501
• CID: 1882561
• PubChem ID: 119093683
• Update Time: 2024-03-01

Benzenemethanol, 2-iodo-a-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-iodo-a-methyl-4-(trifluoromethyl)-
• Benzenemethanol, 2-iodo-α-methyl-4-(trifluoromethyl)-

• Inchi： 1S/C9H8F3IO/c1-5(14)7-3-2-6(4-8(7)13)9(10,11)12/h2-5,14H,1H3
• InChI Key： IOOJJOMAEPYFOW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(O)C)=C(I)C=1)(F)(F)F

Computed Properties

• Exact Mass: 315.95720g/mol
• Monoisotopic Mass: 315.95720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes